1-chloro-4-(octahydroisoquinolin-2(1H)-yl)phthalazine
Overview
Description
1-chloro-4-(octahydroisoquinolin-2(1H)-yl)phthalazine is a useful research compound. Its molecular formula is C17H20ClN3 and its molecular weight is 301.8 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C17H20ClN3 |
|---|---|
Molecular Weight |
301.8 g/mol |
IUPAC Name |
1-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)-4-chlorophthalazine |
InChI |
InChI=1S/C17H20ClN3/c18-16-14-7-3-4-8-15(14)17(20-19-16)21-10-9-12-5-1-2-6-13(12)11-21/h3-4,7-8,12-13H,1-2,5-6,9-11H2 |
InChI Key |
IOXRXXFSADHAKX-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2CN(CCC2C1)C3=NN=C(C4=CC=CC=C43)Cl |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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